Cas no 2097988-18-4 (3-methyl-1-(piperidin-4-ylmethyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-methyl-1-(piperidin-4-ylmethyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 2097988-18-4
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5724267
• PubChem ID: 121210183
• Update Time: 2025-07-19

3-methyl-1-(piperidin-4-ylmethyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• F2185-1661
• 2097988-18-4
• AKOS026720111
• 3-methyl-1-(piperidin-4-ylmethyl)pyrimidine-2,4(1H,3H)-dione
• 3-methyl-1-(piperidin-4-ylmethyl)pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-methyl-1-(4-piperidinylmethyl)-

• Inchi： 1S/C11H17N3O2/c1-13-10(15)4-7-14(11(13)16)8-9-2-5-12-6-3-9/h4,7,9,12H,2-3,5-6,8H2,1H3
• InChI Key： TYRQGIDKCORGEH-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=CN1CC1CCNCC1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 346.8±34.0 °C(Predicted)
• pka: 10.46±0.10(Predicted)

Additional information on 3-methyl-1-(piperidin-4-ylmethyl)pyrimidine-2,4(1H,3H)-dione

Comprehensive Overview of 3-methyl-1-(piperidin-4-ylmethyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 2097988-18-4)

3-methyl-1-(piperidin-4-ylmethyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 2097988-18-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a pyrimidine-2,4(1H,3H)-dione core, a structural motif commonly found in nucleobases and bioactive molecules, combined with a piperidin-4-ylmethyl substituent. Such hybrid structures are increasingly explored for their potential in drug discovery, particularly in targeting neurological and metabolic disorders.

The compound's unique architecture, characterized by the 3-methyl group and the piperidine ring, contributes to its versatility in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for designing kinase inhibitors or G protein-coupled receptor (GPCR) modulators, given the prevalence of these targets in modern therapeutics. Recent studies have highlighted its relevance in the context of neurodegenerative diseases, a hot topic in 2024 due to the global rise in aging populations.

From a synthetic perspective, 2097988-18-4 exemplifies the growing trend of fragment-based drug design. Its pyrimidinedione moiety offers hydrogen-bonding capabilities, while the piperidinylmethyl group enhances membrane permeability—a critical factor for blood-brain barrier penetration. These properties align with current industry focus on CNS drug development, addressing frequent search queries about "blood-brain barrier crossing compounds" and "neuroprotective agents."

The compound's physicochemical properties have been optimized for drug-likeness, with calculated logP and polar surface area values suggesting favorable oral bioavailability. This makes it a compelling candidate for preclinical studies, especially when considering the pharmaceutical industry's shift toward small-molecule therapeutics for chronic conditions. Analytical techniques like HPLC and LC-MS are typically employed for purity assessment, reflecting standard practices in quality control protocols for research compounds.

In the broader context of structure-activity relationship (SAR) studies, modifications to the 3-methyl position or piperidine nitrogen have shown promising effects on target selectivity. Such investigations respond to frequent researcher inquiries about "pyrimidine derivatives for selective inhibition" and "piperidine-containing bioactive molecules." The compound's stability under physiological conditions further supports its exploration in in vivo models, particularly for conditions where enzyme inhibition plays a therapeutic role.

Recent patent analyses reveal growing interest in 2097988-18-4 derivatives for metabolic disorder applications, coinciding with rising global health concerns about diabetes and obesity. Its structural features enable interactions with adenosine receptors or phosphodiesterases, targets frequently searched in connection with anti-inflammatory and vasodilation effects. These applications position the compound at the intersection of multiple trending research areas in 2024.

From a commercial perspective, the compound is typically supplied as a high-purity reference standard for pharmacological screening. Its handling requires standard laboratory precautions, with stability data indicating proper storage under ambient conditions. The growing demand for such specialized building blocks reflects the pharmaceutical industry's ongoing need for diverse chemical space exploration in lead optimization campaigns.

Future research directions for 3-methyl-1-(piperidin-4-ylmethyl)pyrimidine-2,4(1H,3H)-dione may explore its potential in combination therapies or as a diagnostic probe when labeled with isotopes. These applications align with current scientific discourse about precision medicine and theranostic approaches. As synthetic methodologies advance, particularly in late-stage functionalization, the compound's utility as a versatile intermediate is expected to expand further.